Ciprofloxacin |A-D-Glucuronide
Ciprofloxacin |A-D-Glucuronide
Brand Name:
Vulcanchem
CAS No.:
105029-31-0
VCID:
VC0122593
InChI:
InChI=1S/C23H26FN3O9/c24-13-7-11-14(8-15(13)26-5-3-25-4-6-26)27(10-1-2-10)9-12(16(11)28)22(34)36-23-19(31)17(29)18(30)20(35-23)21(32)33/h7-10,17-20,23,25,29-31H,1-6H2,(H,32,33)/t17-,18-,19+,20-,23-/m0/s1
SMILES:
C1CC1N2C=C(C(=O)C3=CC(=C(C=C32)N4CCNCC4)F)C(=O)OC5C(C(C(C(O5)C(=O)O)O)O)O
Molecular Formula:
C23H26FN3O9
Molecular Weight:
507.471
Ciprofloxacin |A-D-Glucuronide
CAS No.: 105029-31-0
Cat. No.: VC0122593
Molecular Formula: C23H26FN3O9
Molecular Weight: 507.471
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 105029-31-0 |
|---|---|
| Molecular Formula | C23H26FN3O9 |
| Molecular Weight | 507.471 |
| IUPAC Name | (2S,3S,4S,5R,6S)-6-(1-cyclopropyl-6-fluoro-4-oxo-7-piperazin-1-ylquinoline-3-carbonyl)oxy-3,4,5-trihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C23H26FN3O9/c24-13-7-11-14(8-15(13)26-5-3-25-4-6-26)27(10-1-2-10)9-12(16(11)28)22(34)36-23-19(31)17(29)18(30)20(35-23)21(32)33/h7-10,17-20,23,25,29-31H,1-6H2,(H,32,33)/t17-,18-,19+,20-,23-/m0/s1 |
| Standard InChI Key | KHGHUQNIHVSBBO-KLJBMEJHSA-N |
| SMILES | C1CC1N2C=C(C(=O)C3=CC(=C(C=C32)N4CCNCC4)F)C(=O)OC5C(C(C(C(O5)C(=O)O)O)O)O |
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